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5-Oxohexanal: Basic Chemical Profile

The table below summarizes the core chemical identifier information for 5-oxohexanal gathered from

chemical databases [1] [2] [3].

Property Value / Description

Common Name 5-Oxohexanal [1] [3]

CAS Number 505-03-3 [1] [2] [3]

Molecular Formula C6H10O2 [1] [2] [3]

Average Molecular Weight 114.142 g/mol [1] [3]

SMILES Structure CC(=O)CCCC=O [3]

Synonyms 1,5-Hexanedione; g-Acetylbutyraldehyde; Soyanal [1] [2] [3]

Chemical Classification Medium-chain aldehyde [3]

Synthesis Pathway: Ozonolysis
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One specific synthesis route for 5-oxohexanal is through the ozonolysis of a suitable alkene precursor,

followed by reductive workup. This reaction cleaves the carbon-carbon double bond to form carbonyl

compounds [4].

The following diagram illustrates the logical decision process for determining the correct starting material

for this synthesis.
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Identify Precursor for
5-oxohexanal

Analyze Target Molecule:
5-oxohexanal has carbonyl

at C1 (aldehyde) and C5 (ketone)

Apply Ozonolysis Principle:
C=C bond cleavage forms

C=O at each terminal

Reconstruct Alkene:
Join the carbonyl carbons

(C1 and C5) with a double bond

Verify Correct Structure:
Precursor is a 6-carbon chain

with a double bond between C1-C2

 No, Re-analyze

Correct Precursor
Identified

 Yes
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Diagram 1: Logical workflow for identifying the correct alkene precursor for 5-oxohexanal synthesis via

ozonolysis.

Frequently Asked Questions

What is a key application of 5-oxohexanal in research? 5-Oxohexanal is of interest in metabolic

and food science research. It has been detected as a potential biomarker for the consumption of pulses

(like lentils and beans), though it has not been quantitatively measured in these foods [3].

Where can I find more experimental details? The search results indicate that 5-oxohexanal has the

CAS number 505-03-3 and identifiers like MFCD00799230 [2]. Using these unique identifiers in

specialized scientific databases (such as SciFinder, Reaxys, or commercial chemical supplier catalogs)

will be the most effective way to find detailed synthesis procedures, safety data, and commercial

sources.

Guidance for Finding More Information

I recognize that the information found is limited and does not fully meet your request for detailed

troubleshooting guides. Here are some suggestions for obtaining more comprehensive data:

Use Specialized Databases: As mentioned above, use the provided CAS Number and other
identifiers in formal chemical research databases. These platforms typically contain a wealth of

curated experimental procedures, spectral data, and cited literature that general web searches cannot
access.

Consult Analytical Data: The Human Metabolome Database provides predicted chromatographic
retention times and collision cross-section data for 5-oxohexanal [3]. This information can be crucial

for developing or validating analytical methods to identify and quantify the compound in your reaction
mixtures.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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